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Objective: This document provides detailed protocols for the application of Ultraviolet (UV) irradiation,

Ozone (O₃), and combined O₃/UV AOPs to degrade Tralomethrin in aqueous solutions. It summarizes the

degradation efficiency, debromination capability, and subsequent detoxification effects on zebrafish embryos

[1] [2].

Experimental Protocols for TRA Degradation

1.1. Reagents and Materials

Insecticide: Tralomethrin (CAS No. 66841-25-6, purity ≥ 95.70%) [1].
Solvent: Dimethyl sulfoxide (DMSO) for preparing TRA stock solutions [1].

Experimental Organism: Wild-type AB strain zebrafish (Danio rerio) embryos [1].

1.2. AOP Treatment Setup

UV Irradiation: Aqueous TRA solution was exposed to UV light at a wavelength of 254 nm (UV₂₅₄) [1]

[2].
O₃ Oxidation: Ozone was generated from pure oxygen and bubbled through the TRA solution [1].

Combined O₃/UV Process: The TRA solution was subjected to simultaneous O₃ bubbling and UV₂₅₄

irradiation [1].

The treatment efficiency was monitored by measuring the reduction in UV₂₅₄ absorbance and the

debromination efficiency, as bromine is a key component of the TRA molecule [1].
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Key Performance Data

The table below summarizes the quantitative performance of the three AOPs in degrading TRA.

Table 1: Degradation Efficiency of Different AOPs on Tralomethrin

Advanced Oxidation Process UV₂₅₄ Removal Efficiency Debromination Efficiency

UV Irradiation 20.69% 40.51%

O₃ Oxidation 37.93% 27.47%

Combined O₃/UV 51.72% 24.73%

Data derived from [1].

Toxicity Assessment Protocol Using Zebrafish Embryos

3.1. Acute Toxicity Test

Procedure: Zebrafish embryos were exposed to TRA and its AOP-treated solutions. The following
endpoints were measured [1]:

Hatching Rate: Recorded at 48, 72, and 96 hours post-fertilization (hpf).
Malformation Rate: Assessed at 96 hpf.

Lethality: Calculated at 96 hpf.
Key Findings: After a 10-minute UV or O₃/UV treatment, the toxicity of TRA to zebrafish embryos

was significantly reduced, resulting in normal hatching and lower malformation rates comparable to
the control group [1] [2].

3.2. Molecular and Behavioral Analysis

Gene Expression: The expression of neural development markers (slc6a3 and th) was analyzed
using whole-mount in situ hybridization and quantitative PCR (qPCR). TRA exposure downregulated

these genes, but their expression was restored to normal levels after UV and O₃/UV treatments [1]
[2].

Locomotor Behavior: The movement of zebrafish larvae was tracked. TRA-exposed larvae showed
hyperactive behavior, which was normalized to control levels after UV and O₃/UV treatments,

indicating a reduction in neurotoxicity [2].
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The experimental workflow from degradation to toxicity verification is outlined below:

AOP Treatment (10 min)
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Figure 1. Experimental workflow for TRA degradation and detoxification assessment.

Proposed Photodegradation Pathway

The degradation of TRA under UV light primarily involves debromination. The proposed initial pathway is

as follows:
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Figure 2. Initial photodegradation pathway of Tralomethrin under UV light.

Discussion and Conclusion

Process Selection: While the combined O₃/UV process achieved the highest overall removal of TRA
(51.72%), UV irradiation alone was the most effective in debromination (40.51%), which is a critical

step in reducing toxicity [1].
Detoxification Efficacy: A 10-minute UV treatment was sufficient to eliminate the acute toxicity of

TRA to zebrafish embryos, normalizing hatching, malformation rates, and neurobehavioral
phenotypes [1] [2]. This confirms that AOPs achieve true detoxification, not just parent compound

removal.
Recommendation: UV-based AOPs are recommended for the efficient degradation and

detoxification of Tralomethrin in wastewater, significantly mitigating its risks to aquatic ecosystems
[2]. However, further research is needed to fully identify the long-term environmental fate and

potential human health impacts of the degradation products [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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